(2E)-2-[(4-chlorophenyl)methylidene]-3,4-dihydropyrazol-2-ium-5-olate

• IUPAC Name: (2E)-2-[(4-chlorophenyl)methylidene]-3,4-dihydropyrazol-2-ium-5-olate
• InChI: InChI=1S/C10H9ClN2O/c11-9-3-1-8(2-4-9)7-13-6-5-10(14)12-13/h1-4,7H,5-6H2/b13-7+
• InChI Key: BQQZODRIJDCCPY-NTUHNPAUSA-N
• Canonical SMILES: C1C[N+](=CC2=CC=C(C=C2)Cl)N=C1[O-]
• Isomeric SMILES: C1C/[N+](=C\C2=CC=C(C=C2)Cl)/N=C1[O-]
• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol

Description

(2E)-2-[(4-chlorophenyl)methylidene]-3,4-dihydropyrazol-2-ium-5-olate (CPP) is an organochlorine compound that has been studied for its potential uses in scientific research and laboratory experiments. CPP is a highly stable compound with a wide range of applications, and it has been extensively studied in the fields of biochemistry and physiology. CPP is an important research tool and has been used in a variety of scientific studies, including those related to drug development, cancer research, and metabolic pathways.

Scientific Research Applications

Anticancer Properties

Research has demonstrated that pyrazole derivatives exhibit significant anticancer activity. For instance, novel thiadiazoles and thiazoles incorporating a pyrazole moiety have been synthesized and evaluated against breast carcinoma cell lines, showing promising concentration-dependent inhibitory effects (Gomha, Salah, & Abdelhamid, 2014). Another study on 1,3-oxazole clubbed pyridyl-pyrazolines revealed high potency against various cancer cell lines, underscoring the potential of pyrazole-containing compounds in cancer therapy (Katariya, Vennapu, & Shah, 2021).

Antimicrobial Applications

Pyrazole derivatives have also been identified as effective antimicrobial agents. The synthesis and molecular docking study of new 1,3-oxazole clubbed pyridyl-pyrazolines showed notable in vitro antibacterial and antifungal activities, which could contribute to overcoming microbe resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).

Corrosion Inhibition

Pyrazole derivatives are also explored for their potential in corrosion inhibition. A study on pyranopyrazole derivatives for mild steel in HCl solution demonstrated high inhibition efficiency, indicating their potential as corrosion inhibitors (Yadav, Gope, Kumari, & Yadav, 2016).

Structural Characterization and Material Science

Research into pyrazole derivatives extends into material science, where their structural characterization provides insights into their physicochemical properties and potential applications. For example, the synthesis and structural characterization of isostructural 4-aryl-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles offer valuable data for designing new materials and drugs (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).